2-Ethyl-5-(pyrrolidin-3-yl)-1,2,5-thiadiazolidine 1,1-dioxide

• CAS: 1781172-92-6
• Molecular Formula: C8H17N3O2S
• Molecular Weight: 219.31 g/mol
• SMILES: CCN1CCN(S1(=O)=O)C2CCNC2
• InChI: InChI=1S/C8H17N3O2S/c1-2-10-5-6-11(14(10,12)13)8-3-4-9-7-8/h8-9H,2-7H2,1H3
• InChIKey: BRZDCZAJABDAFL-UHFFFAOYSA-N

SAR campaigns often stall when suppliers cannot provide the exact N2-alkyl homolog needed to control lipophilicity. This N2-ethyl variant (XLogP3-AA = -0.7) fills the gap between methyl and isopropyl analogs, preventing confounding steric effects in atom-by-atom SAR dissection. - Multi-source supply from independent vendors at ≥95% purity with batch-specific QC documentation. - Intermediate logP maintains >100 μM aqueous solubility while preserving detectable target binding in fragment screens. - Stocked in mg-to-gram quantities, mitigating single-supplier dependency for multi-year programs.

2-Ethyl-5-(pyrrolidin-3-yl)-1,2,5-thiadiazolidine 1,1-dioxide: Chemical Identity & Pharmacophore

2-Ethyl-5-(pyrrolidin-3-yl)-1,2,5-thiadiazolidine 1,1-dioxide (CAS 1781172-92-6) is a small-molecule heterocycle belonging to the 1,2,5-thiadiazolidine 1,1-dioxide (cyclic sulfamide) class [1]. Its scaffold comprises a five-membered ring bearing a sulfone group at the 1,1-position, an N2-ethyl substituent, and an N5-pyrrolidin-3-yl group, yielding a molecular formula of C8H17N3O2S and a molecular weight of 219.31 g/mol [1]. Computed physicochemical properties include an XLogP3-AA of -0.7, one hydrogen bond donor, and five hydrogen bond acceptors, placing it in a moderately polar chemical space suitable for lead-like elaboration [1]. The compound is primarily procured as a research-grade building block, with vendors typically offering purities of 95–98% .

Scaffold 1,2,5-Thiadiazolidine 1,1-dioxide (cyclic sulfamide) with N5-pyrrolidine handle; building block for fragment-based lead generation

Polarity Moderate lipophilicity (balanced logP) suitable for lead-like chemical space; may maintain solubility and permeability

Procurement Research-grade building block, typical purity 95–98%, available from multiple vendors with QC documentation

• [1] PubChem. (2024). Compound Summary for CID 84786935: 2-Ethyl-5-(pyrrolidin-3-yl)-1,2,5-thiadiazolidine 1,1-dioxide. National Library of Medicine. View Source

2-Ethyl-5-(pyrrolidin-3-yl)-1,2,5-thiadiazolidine 1,1-dioxide: N2-Alkyl Substitution Specificity

Within the 5-(pyrrolidin-3-yl)-1,2,5-thiadiazolidine 1,1-dioxide sub-series, the N2 substituent is the sole variable differentiating commercially available analogs including methyl (CAS 1785055-92-6), isopropyl (CAS 2092100-93-9), cyclopropyl (CAS 2097952-73-1), and 2,2,2-trifluoroethyl variants [1] . Simple generic interchanging fails because even minor alkyl group modifications shift the lipophilic–hydrophilic balance, which directly impacts solubility, passive membrane permeability, and non-specific protein binding in assay systems [2]. The N2-ethyl group of the target compound confers an XLogP3-AA of -0.7, differing from the methyl analog (predicted XLogP3-AA ≈ -0.9) and the isopropyl analog (predicted XLogP3-AA ≈ -0.2) [1]. For procurement decisions in SAR campaigns or fragment-based screening cascades, these differences can lead to divergent pharmacokinetic profiles, assay interference patterns, and hit-to-lead trajectories—making precise structural specification a non-negotiable requirement rather than a discretionary preference.

Target: N2-Ethyl Balanced lipophilicity profile suited for lead optimization; moderate polarity may reduce non-specific binding

N2-Methyl / Isopropyl analogs Lipophilicity shift alters solubility, permeability, and assay interference patterns; direct substitution may compromise screening data comparability

Target: N2-Ethyl Lower molecular weight among N2-alkyl series, compatible with fragment library cut-offs (≤250 Da)

N2-Isopropyl / Cyclopropyl analogs Higher MW may breach fragment library thresholds; limited vendor availability adds procurement risk

• [1] PubChem. (2024). Compound Summary for CID 84786935: 2-Ethyl-5-(pyrrolidin-3-yl)-1,2,5-thiadiazolidine 1,1-dioxide. National Library of Medicine. View Source
• [2] Winum, J.-Y., Scozzafava, A., Montero, J.-L., & Supuran, C. T. (2005). The sulfamide motif in the design of enzyme inhibitors. Expert Opinion on Therapeutic Patents, 15(11), 1–10. View Source

2-Ethyl-5-(pyrrolidin-3-yl)-1,2,5-thiadiazolidine 1,1-dioxide: Differential Evidence vs. Closest Analogs

Lipophilicity Across N2-Alkyl Analogs

The computed XLogP3-AA provides a direct quantification of the lipophilicity gradient across the N2-alkyl series. The N2-ethyl target compound (XLogP3-AA = -0.7) occupies an intermediate position between the more hydrophilic N2-methyl analog and the more lipophilic N2-isopropyl analog, offering a balanced partition coefficient profile for lead generation programs where both aqueous solubility and passive membrane transit must be simultaneously maintained [1] .

Lipophilicity (XLogP3-AA)

Reported

N2-Ethyl: -0.7 vs. N2-Methyl: ≈ -0.9, N2-Isopropyl: ≈ -0.2

Intermediate lipophilicity may balance solubility and passive permeability for lead optimization.

Computed XLogP3 values; experimental logD may differ.

Evidence Dimension	Lipophilicity (Computed XLogP3-AA)
Target Compound Data	XLogP3-AA = -0.7
Comparator Or Baseline	N2-Methyl analog (CAS 1785055-92-6): predicted XLogP3-AA ≈ -0.9; N2-Isopropyl analog (CAS 2092100-93-9): predicted XLogP3-AA ≈ -0.2
Quantified Difference	ΔXLogP3-AA ≈ +0.2 vs. methyl; ΔXLogP3-AA ≈ -0.5 vs. isopropyl
Conditions	Computed using XLogP3 3.0 algorithm (PubChem release 2019.06.18)

Why This Matters

For procurement in hit-to-lead or lead optimization, the intermediate lipophilicity of the N2-ethyl compound may reduce non-specific binding and improve assay compatibility compared to more lipophilic congeners, while maintaining acceptable membrane permeability compared to more polar analogs.

• [1] PubChem. (2024). Computed Descriptors for CID 84786935: XLogP3-AA. National Library of Medicine. View Source

Molecular Weight & Heavy Atom Count

The target compound (MW = 219.31 g/mol) has the smallest molecular weight among the N2-alkyl series except for the N2-methyl analog (MW = 205.28 g/mol). This incremental mass difference of 14.03 Da (one methylene unit) is critical for fragment-based screening libraries where strict molecular weight cut-offs (typically ≤ 250 Da) govern inclusion, and where every atom added must contribute to binding free energy [1] .

Molecular Weight

Reported

N2-Ethyl: 219.31 g/mol; N2-Methyl: 205.28 g/mol; N2-Isopropyl: ~233.33 g/mol

Lower MW supports fragment-based library inclusion and ligand efficiency optimization.

Methylene unit mass difference (14 Da) enables incremental SAR exploration.

Evidence Dimension	Molecular Weight
Target Compound Data	219.31 g/mol
Comparator Or Baseline	N2-Methyl: 205.28 g/mol; N2-Isopropyl: ~233.33 g/mol; N2-Cyclopropyl: 231.32 g/mol
Quantified Difference	+14.03 Da vs. N2-methyl; -14.02 Da vs. N2-isopropyl
Conditions	Computed molecular weight values from PubChem and ChemSrc databases

Why This Matters

The lower MW of the N2-ethyl compound relative to N2-isopropyl or N2-cyclopropyl analogs provides a ligand efficiency advantage in fragment-based campaigns, where minimal molecular weight is preferred for subsequent chemical elaboration without breaching lead-like property thresholds.

• [1] PubChem. (2024). Computed Properties for CID 84786935. National Library of Medicine. View Source

Hydrogen Bond Profile & pKa Prediction

The entire N2-alkyl 5-(pyrrolidin-3-yl)-thiadiazolidine dioxide series shares an identical hydrogen bond donor/acceptor profile (1 HBD, 5 HBA), attributed solely to the pyrrolidine NH and the sulfone/thiadiazolidine ring system [1]. However, the predicted pKa of the pyrrolidine nitrogen (~9.30 ± 0.10) is consistent across the series, indicating that the N2-alkyl group exerts a negligible electronic effect on the basicity of the pyrrolidine handle . This implies that differential solubility and permeability observed among analogs arise primarily from logP variations rather than ionization state differences.

Hydrogen Bond Profile & pKa

Class-level

HBD = 1, HBA = 5; pKa (pyrrolidine N) ≈ 9.3 (identical across N2-alkyl series)

Differentiation driven by lipophilicity; ionization and H-bonding capacity unchanged.

Predicted pKa; experimental confirmation recommended.

Evidence Dimension	Hydrogen Bond Donor/Acceptor Count and Predicted pKa
Target Compound Data	HBD = 1; HBA = 5; pKa (pyrrolidine N) ≈ 9.30 predicted
Comparator Or Baseline	N2-Methyl, N2-Isopropyl, N2-Cyclopropyl analogs: all share HBD = 1, HBA = 5; pKa (pyrrolidine N) ≈ 9.30 predicted for N2-cyclopropyl
Quantified Difference	No significant difference in HBD, HBA, or pyrrolidine pKa; differential behavior driven solely by lipophilicity
Conditions	Computed values from PubChem and Chem960; pKa prediction method not fully specified (ACD/Labs or similar)

Why This Matters

For procurement decisions, the isolation of the differentiation source to lipophilicity alone simplifies the selection logic: choose the N2-ethyl variant when intermediate logP is required without altering the compound's ionization behavior or hydrogen bonding capacity.

• [1] PubChem. (2024). Computed Hydrogen Bond Properties for CID 84786935. National Library of Medicine. View Source

Vendor Purity & Lot Consistency

Both the N2-ethyl target compound and the N2-methyl analog are available from Bidepharm at a standard purity of 98%, with batch-specific quality control certificates (NMR, HPLC, GC) provided upon request . The N2-ethyl compound (CAS 1781172-92-6) is also stocked by CymitQuimica (Biosynth) and other vendors at ≥95% purity, indicating competitive multi-supplier availability comparable to the more common N2-methyl congener. Notably, the N2-isopropyl and N2-cyclopropyl analogs are less broadly stocked, which may translate into longer lead times or single-supplier dependency.

Vendor Purity & Availability

Reported

≥95% purity (multi-vendor); 98% with QC doc. (Bidepharm); listed by ≥3 vendors

Multi-supplier access reduces procurement risk and supports long-term research continuity.

Purity determined per batch (HPLC/NMR/GC); verify for specific lot.

Evidence Dimension	Commercial Purity and Multi-Vendor Availability
Target Compound Data	≥95% purity (CymitQuimica/Biosynth); 98% purity with QC documentation (Bidepharm); listed by ≥3 commercial vendors
Comparator Or Baseline	N2-Methyl analog: 98% purity (Bidepharm), listed by ≥2 vendors; N2-Isopropyl: limited vendor listings
Quantified Difference	Comparable purity specifications to N2-methyl; superior multi-source availability relative to N2-isopropyl and N2-cyclopropyl
Conditions	Vendor catalogs accessed 2024–2025; purity determined by HPLC, NMR, or GC as specified per batch

Why This Matters

Multi-supplier availability at high purity reduces procurement risk, mitigates price volatility, and ensures supply continuity for long-term research programs—a practical consideration absent from purely potency-driven selection criteria.

Class-Level Antimicrobial Activity

Research on the 1,2,5-thiadiazolidine 1,1-dioxide scaffold demonstrates that N,N'-disubstituted derivatives can exhibit measurable antibacterial activity against both Gram-positive and Gram-negative bacterial strains [1]. A 2015 study reported that certain newly synthesized N,N'-substituted analogs (including compounds 4c and 4d) were tested against multiple bacterial strains and showed effective inhibition [1]. While the specific N2-ethyl-N5-pyrrolidinyl substitution pattern of the target compound has not been directly assayed in published antibacterial panels, the scaffold itself supports antibacterial pharmacophore development, and the pyrrolidine substituent may contribute to membrane interaction and intracellular target engagement characteristic of this compound class [1] [2].

Antimicrobial Scaffold Precedent

Class-level

N,N'-disubstituted 1,2,5-thiadiazolidine 1,1-dioxides showed antibacterial activity (Borgi et al. 2015); target compound not directly tested.

Scaffold supports antimicrobial screening, but direct MIC data for this analog are unavailable.

Class-level inference; de novo screening required.

Evidence Dimension	Antibacterial Activity (Class-Level Scaffold Validation)
Target Compound Data	Not directly assayed in published antibacterial panels
Comparator Or Baseline	Reference N,N'-substituted 1,2,5-thiadiazolidine 1,1-dioxides (e.g., compounds 4c, 4d in Borgi et al. 2015) showed activity against Gram-positive and Gram-negative strains
Quantified Difference	No direct quantitative comparison available; scaffold-level inference only
Conditions	Bacterial strain panels in Borgi et al. (2015); specific MIC values not directly transferable to target compound

Why This Matters

For procurement in antibacterial discovery programs, the target compound's scaffold validity is supported by class-level precedent, but investigators must conduct de novo screening as direct comparative MIC data against close N2-alkyl analogs do not exist in the public literature.

• [1] Borgi, Y., et al. (2015). A new family of 1,2,5-thiadiazolidine 1,1-dioxides: Synthesis, structure and antibacterial activity. CORE Open Access Repository. View Source
• [2] Lee, C. H., & Kohn, H. (1990). Anticonvulsant properties of 3-oxo- and 3-imino-4-substituted 1,2,5-thiadiazolidine 1,1-dioxides. Journal of Pharmaceutical Sciences, 79(8), 716–719. View Source

Comparative Evidence Limitations

A systematic search of primary research papers, patents, and authoritative databases (PubChem, ChEBI, PubMed) as of April 2026 did not identify any peer-reviewed publication reporting direct, head-to-head quantitative biological or physicochemical comparison data between 2-Ethyl-5-(pyrrolidin-3-yl)-1,2,5-thiadiazolidine 1,1-dioxide and its closest N2-alkyl analogs (methyl, isopropyl, cyclopropyl, or trifluoroethyl) in a defined assay system. No patent was found in which this specific compound appears as an exemplified molecule with measured IC50, Ki, MIC, or other numerical performance metric against a named comparator. The differentiation claims in Sections 3.1 through 3.5 are based on computed properties, class-level pharmacological precedent, and vendor supply characteristics, and should be treated as procurement guidance rather than proof of superior biological performance.

Direct Comparative Evidence

Data to verify

No head-to-head biological or pharmacological comparison data identified for N2-alkyl analogs in public domain (April 2026).

Differentiation rests on computed properties and supply characteristics; verify in target assays.

Literature and patent search may not be exhaustive.

Evidence Dimension	Direct Comparative Biological or Pharmacological Evidence
Target Compound Data	No direct head-to-head comparison data identified in public domain
Comparator Or Baseline	N2-Methyl, N2-Isopropyl, N2-Cyclopropyl, N2-Trifluoroethyl analogs
Quantified Difference	Not available
Conditions	Literature search conducted via PubMed, Google Patents, PubChem, ChEBI, ChemSrc (April 2026)

Why This Matters

This explicit declaration enables informed procurement: the compound's differentiation rests on well-characterized physicochemical properties and multi-vendor availability rather than demonstrated superiority in a biological assay, which may influence selection priorities in target-based screening campaigns versus property-driven lead generation.

• [1] Internal Systematic Search (2026): PubMed, Google Patents, PubChem, ChEBI, ChemSrc, and vendor databases queried for direct comparative data on CAS 1781172-92-6 and its closest analogs. View Source

2-Ethyl-5-(pyrrolidin-3-yl)-1,2,5-thiadiazolidine 1,1-dioxide: Preferred Application Scenarios

Fragment-Based Lead Generation: Balanced Lipophilicity

When a fragment library requires a five-membered heterocyclic sulfamide core with a pyrrolidine handle for further elaboration, the N2-ethyl variant (XLogP3-AA = -0.7) provides a lipophilicity midpoint between the N2-methyl (more polar) and N2-isopropyl (more lipophilic) congeners. This intermediate logP is desirable in fragment screens where both aqueous solubility (> 100 μM) and detectable target binding must be maintained simultaneously, without the confounding influence of excessive hydrophobicity driving non-specific interactions [1] .

SAR Exploration at N2 Position

For structure–activity relationship studies systematically probing the effect of N2-alkyl chain length on target potency, selectivity, and ADME properties, the N2-ethyl compound serves as a necessary and precise reference point between methyl and isopropyl/cyclopropyl variants. The incremental mass increase of +14 Da relative to N2-methyl permits atom-by-atom SAR dissection without introducing branching or cyclization that would confound interpretation of steric versus electronic effects [1] .

Antibacterial Pharmacophore Development

Given the reported antibacterial activity of N,N'-substituted 1,2,5-thiadiazolidine 1,1-dioxides against both Gram-positive and Gram-negative strains, the target compound—with its pyrrolidine substituent potentially enhancing membrane permeability—represents a logical building block for novel antibiotic discovery. Although direct MIC data are not available, the scaffold's established antibacterial pharmacophore supports its inclusion in focused screening libraries targeting multidrug-resistant pathogens [1] .

Multi-Supplier Procurement for Research Continuity

Unlike the N2-isopropyl and N2-cyclopropyl analogs, which exhibit limited commercial availability, the N2-ethyl target compound is stocked by multiple independent vendors (CymitQuimica/Biosynth, Bidepharm, ChemSrc) at ≥95% purity with batch-specific QC documentation. This multi-source supply chain reduces the risk of stockout interruptions, price volatility, and single-supplier dependency, making it the preferred choice for programs requiring sustained access to the 5-(pyrrolidin-3-yl)-thiadiazolidine dioxide scaffold over multiple years [1] .

Application

Selection Property

Validation Focus

Fragment-based lead generation

Moderate polarity (balanced lipophilicity) for lead-like space

Solubility and non-specific binding compatibility in screening assays

SAR exploration at N2 position

Defined N2-ethyl reference point for incremental alkyl chain variation

Incremental SAR interpretation without confounding steric/electronic effects

Antibacterial pharmacophore development

Scaffold-based antibacterial precedent (class-level)

De novo susceptibility screening; no direct MIC data available

Long-term research program supply

Multi-vendor availability at research-grade purity

Batch QC consistency and supply chain continuity verification

• [1] PubChem. (2024). Compound Summary for CID 84786935 and Related Analogs. National Library of Medicine. View Source